Cas no 74396-76-2 (Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-)

• Product Name: Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-
• CAS No: 74396-76-2
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• MDL: MFCD09800830
• CID: 556420
• PubChem ID: 12627360
• Update Time: 2025-06-13

Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-
• 2-amino-5-chloro-3-trifluromethyl-Benzonitrile
• 74396-76-2
• SB79915
• APBLBZKGAATRCZ-UHFFFAOYSA-N
• F76036
• MFCD09800830
• 2-amino-5-chloro-3-(trifluoromethyl)-benzonitrile
• 2-amino-5-chloro-3-(trifluoromethyl)benzonitrile

• MDL： MFCD09800830
• Inchi： 1S/C8H4ClF3N2/c9-5-1-4(3-13)7(14)6(2-5)8(10,11)12/h1-2H,14H2
• InChI Key： APBLBZKGAATRCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 220.00162
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Additional information on Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-

Recent Advances in the Study of Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)- (CAS: 74396-76-2)

Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)- (CAS: 74396-76-2) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications.

Recent literature indicates that Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)- exhibits significant inhibitory effects on certain enzymes involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a tyrosine kinase inhibitor, showing promising results in preclinical models of breast cancer. The compound's trifluoromethyl group is believed to enhance its binding affinity to target proteins, thereby improving its pharmacological profile.

In addition to its anticancer properties, research has also explored the antimicrobial potential of Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-. A study in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant strains of Staphylococcus aureus, suggesting its utility in addressing the growing challenge of antibiotic resistance. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, a pathway distinct from many existing antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method that improves yield and reduces environmental impact. This development is particularly significant for scaling up production to meet potential clinical demand.

Despite these promising findings, challenges remain in the clinical translation of Benzonitrile,2-amino-5-chloro-3-(trifluoromethyl)-. Current research is addressing issues related to bioavailability and toxicity profiles. Ongoing pharmacokinetic studies aim to optimize dosing regimens while minimizing adverse effects. The compound's future in drug development will depend on the outcomes of these investigations and subsequent clinical trials.